Cas no 2138364-85-7 (3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl-)

• Product Name: 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl-
• CAS No: 2138364-85-7
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 5269082
• Update Time: 2025-10-28

3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl-

• Inchi： 1S/C7H7BrF2N2/c1-11-5-2-3-6(12-4-5)7(8,9)10/h2-4,11H,1H3
• InChI Key： LHJHRXIWVUNRSO-UHFFFAOYSA-N
• SMILES： C1=NC(C(Br)(F)F)=CC=C1NC

Additional information on 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl-

3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl-

The compound with CAS No. 2138364-85-7, commonly referred to as 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl-, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amine group at position 3, a bromodifluoromethyl group at position 6, and an N-methyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl- through multi-step processes involving precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and advanced coupling reactions. These efforts have not only improved the yield but also enhanced the purity of the final product, which is crucial for its application in demanding environments such as drug discovery and materials engineering.

The structural uniqueness of 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl- lies in its ability to act as a versatile building block in organic synthesis. The pyridine ring serves as a rigid framework that can be further functionalized to create complex molecular architectures. The presence of the bromodifluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it suitable for applications in electronic materials and sensors. Additionally, the N-methyl substituent enhances the stability and solubility of the compound, facilitating its use in various chemical reactions.

One of the most promising areas of application for 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl- is in drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. For instance, researchers have demonstrated that this compound can selectively bind to certain metalloenzymes, inhibiting their catalytic activity without affecting other cellular processes. This selectivity makes it a potential candidate for developing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have highlighted its ability to modulate charge transport properties when incorporated into polymer blends or thin films. This capability opens up new avenues for developing advanced electronic materials with tailored performance characteristics.

The bromodifluoromethyl group attached to the pyridine ring plays a critical role in determining the compound's reactivity and stability. Bromine's electronegativity contributes to the electron-deficient nature of this group, which can enhance the molecule's ability to participate in polar interactions. This feature is particularly advantageous in catalytic applications where precise control over reaction pathways is essential. Researchers have leveraged this property to develop novel catalysts for organic transformations, such as cross-coupling reactions and enantioselective syntheses.

Another area where 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl- has demonstrated significant potential is in analytical chemistry. Its ability to act as a chelating agent has been exploited for selective metal ion sensing and separation. By incorporating this compound into sensor devices or chromatographic media, researchers have achieved high sensitivity and selectivity towards specific metal ions under challenging conditions. This capability makes it valuable for environmental monitoring and quality control applications.

Recent studies have also focused on understanding the photophysical properties of 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl- under different environmental conditions. Investigations into its fluorescence behavior have revealed that the compound exhibits strong emission characteristics when excited under UV light. This property has led to its consideration as a fluorescent probe for detecting specific analytes or monitoring biochemical processes in real-time.

In summary, 3-Pyridinamine, 6-(bromodifluoromethyl)-N-methyl- is a multifaceted organic compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a versatile building block for synthesizing complex molecules while offering distinct chemical properties that are highly sought after in drug discovery and materials science.